N-[3-({[(4-chlorophenyl)sulfanyl]acetyl}amino)phenyl]thiophene-2-carboxamide

• Molecular Formula: C19H15ClN2O2S2
• Molecular Weight: 402.9 g/mol
• IUPAC Name: N-[3-[[2-(4-chlorophenyl)sulfanylacetyl]amino]phenyl]thiophene-2-carboxamide
• InChI: InChI=1S/C19H15ClN2O2S2/c20-13-6-8-16(9-7-13)26-12-18(23)21-14-3-1-4-15(11-14)22-19(24)17-5-2-10-25-17/h1-11H,12H2,(H,21,23)(H,22,24)
• InChI Key: WCHPYALTHNXRKW-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)NC(=O)CSC2=CC=C(C=C2)Cl)NC(=O)C3=CC=CS3
• Canonical SMILES: C1=CC(=CC(=C1)NC(=O)C2=CC=CS2)NC(=O)CSC3=CC=C(C=C3)Cl

Description

N-[3-({[(4-chlorophenyl)sulfanyl]acetyl}amino)phenyl]thiophene-2-carboxamide, also known as CP-690,550, is a chemical compound that has been the subject of extensive scientific research due to its potential therapeutic applications.

Mechanism of Action

N-[3-({[(4-chlorophenyl)sulfanyl]acetyl}amino)phenyl]thiophene-2-carboxamide works by inhibiting JAK enzymes, which are involved in the signaling pathways that lead to the production of cytokines and other immune system molecules. By blocking these pathways, N-[3-({[(4-chlorophenyl)sulfanyl]acetyl}amino)phenyl]thiophene-2-carboxamide can help to reduce inflammation and other symptoms associated with autoimmune diseases.
Biochemical and Physiological Effects
N-[3-({[(4-chlorophenyl)sulfanyl]acetyl}amino)phenyl]thiophene-2-carboxamide has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of cytokines such as interleukin-6 and interferon-gamma, which are involved in the immune response. It has also been shown to reduce the activity of T cells, which play a key role in autoimmune diseases.

Advantages and Limitations for Lab Experiments

One advantage of N-[3-({[(4-chlorophenyl)sulfanyl]acetyl}amino)phenyl]thiophene-2-carboxamide for lab experiments is that it is a potent and selective inhibitor of JAK enzymes, which makes it a useful tool for studying the role of these enzymes in the immune response. However, one limitation is that it can be difficult to work with due to its low solubility in water.

Future Directions

There are a number of future directions for research on N-[3-({[(4-chlorophenyl)sulfanyl]acetyl}amino)phenyl]thiophene-2-carboxamide. One area of interest is the potential use of this compound in combination with other drugs for the treatment of autoimmune diseases. Another area of interest is the development of new formulations of N-[3-({[(4-chlorophenyl)sulfanyl]acetyl}amino)phenyl]thiophene-2-carboxamide that are more soluble in water, which could make it easier to work with in lab experiments. Additionally, there is ongoing research into the potential use of N-[3-({[(4-chlorophenyl)sulfanyl]acetyl}amino)phenyl]thiophene-2-carboxamide in other areas, such as cancer and infectious diseases.

Synthesis Methods

N-[3-({[(4-chlorophenyl)sulfanyl]acetyl}amino)phenyl]thiophene-2-carboxamide is synthesized by reacting 4-chlorobenzenethiol with 3-nitrobenzoic acid, followed by reduction of the nitro group to an amine using palladium on carbon and hydrogen gas. The resulting amine is then reacted with 2-thiophenecarboxylic acid chloride to form the final product.

Scientific Research Applications

N-[3-({[(4-chlorophenyl)sulfanyl]acetyl}amino)phenyl]thiophene-2-carboxamide has been studied extensively for its potential therapeutic applications in autoimmune diseases such as rheumatoid arthritis, psoriasis, and inflammatory bowel disease. It has been shown to be a potent inhibitor of Janus kinase (JAK) enzymes, which play a key role in the immune response. By inhibiting JAK enzymes, N-[3-({[(4-chlorophenyl)sulfanyl]acetyl}amino)phenyl]thiophene-2-carboxamide can help to reduce inflammation and other symptoms associated with autoimmune diseases.